Cas no 5279-09-4 (1-Propanol,3,3'-(ethylimino)bis-)

• Product Name: 1-Propanol,3,3'-(ethylimino)bis-
• CAS No: 5279-09-4
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 378663
• PubChem ID: 331838
• Update Time: 2025-04-19

1-Propanol,3,3'-(ethylimino)bis- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3,3'-(ethylimino)bis-
• NSC326773; AC1L79X6; NSC-326773;
• SCHEMBL465303
• NSC326773
• DTXSID50318162
• NSC-326773
• 3,3'-(Ethylazanediyl)di(propan-1-ol)
• 5279-09-4

• Inchi： 1S/C8H19NO2/c1-2-9(5-3-7-10)6-4-8-11/h10-11H,2-8H2,1H3
• InChI Key： LCMXAOABTCMUMR-UHFFFAOYSA-N
• SMILES： OCCCN(CC)CCCO

Computed Properties

• Exact Mass: 161.14167
• Monoisotopic Mass: 161.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 279.1°C at 760 mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.475
• PSA: 43.7
• LogP: 0.07310